Cas no 2361760-67-8 (Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate)

• Product Name: Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate
• CAS No: 2361760-67-8
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6471684
• PubChem ID: 145867156
• Update Time: 2025-05-24

Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2361760-67-8
• methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate
• EN300-6739843
• Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate

• Inchi： 1S/C11H12FNO2/c1-15-11(14)9-4-7-2-3-13-6-8(7)5-10(9)12/h4-5,13H,2-3,6H2,1H3
• InChI Key： UQGQLPLEZPLOJO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC2=C(C=1)CNCC2

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate

Comprehensive Overview of Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate (CAS No. 2361760-67-8)

Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate (CAS No. 2361760-67-8) is a fluorinated tetrahydroisoquinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactive properties. The presence of a fluoro substituent and a methyl ester group in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's CAS number 2361760-67-8 is a unique identifier that ensures precise tracking in chemical databases and regulatory frameworks. Its systematic name, Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate, reflects its structural features, including a tetrahydroisoquinoline core, which is a privileged scaffold in medicinal chemistry. This core structure is found in numerous alkaloids and synthetic drugs, highlighting its importance in modern pharmacology. The fluoro group at the 7-position introduces electron-withdrawing effects, which can influence the compound's binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate has surged, driven by their unique physicochemical properties. Fluorination is a common strategy in drug design to improve bioavailability, enhance lipophilicity, and modulate electronic effects. This compound's methyl ester moiety further adds to its versatility, as it can be hydrolyzed to the corresponding carboxylic acid or transformed into other functional groups. Such flexibility makes it a promising candidate for structure-activity relationship (SAR) studies and lead optimization in drug development pipelines.

The synthesis of Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate typically involves multi-step organic reactions, including cyclization, fluorination, and esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations align with the growing emphasis on green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are also exploring the use of flow chemistry and continuous manufacturing to scale up production efficiently.

From a pharmacological perspective, tetrahydroisoquinoline derivatives like this compound have shown promise in targeting G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in treating neurological disorders, cardiovascular diseases, and metabolic conditions. The fluoro substituent in Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate may enhance its ability to penetrate the blood-brain barrier (BBB), making it a candidate for CNS drug development. Additionally, its ester group offers a handle for further derivatization, enabling the creation of prodrugs or active metabolites.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, fluorinated heterocycles are investigated for their potential as pesticides and herbicides. The introduction of fluorine atoms can improve the stability and efficacy of these agents, reducing environmental impact. This dual applicability in life sciences and material sciences underscores the versatility of Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate and its analogs.

Analytical characterization of CAS No. 2361760-67-8 involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are crucial for regulatory compliance and reproducibility in research. The compound's spectral data and physicochemical properties are well-documented in scientific literature, facilitating its adoption in various applications.

In conclusion, Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate (CAS No. 2361760-67-8) represents a valuable building block in synthetic and medicinal chemistry. Its fluorinated tetrahydroisoquinoline scaffold offers numerous opportunities for innovation in drug discovery and agrochemical development. As research continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.